Daclatasvir-13C2,d6

• Molecular Formula: C40H50N8O6
• Molecular Weight: 746.9 g/mol
• InChI: InChI=1S/C40H50N8O6/c1-23(2)33(45-39(51)53-5)37(49)47-19-7-9-31(47)35-41-21-29(43-35)27-15-11-25(12-16-27)26-13-17-28(18-14-26)30-22-42-36(44-30)32-10-8-20-48(32)38(50)34(24(3)4)46-40(52)54-6/h11-18,21-24,31-34H,7-10,19-20H2,1-6H3,(H,41,43)(H,42,44)(H,45,51)(H,46,52)/t31-,32-,33-,34-/m0/s1/i5+1D3,6+1D3
• InChIKey: FKRSSPOQAMALKA-NYMKCBTJSA-N

Daclatasvir-13C2,d6 Internal Standard

Daclatasvir-13C2,d6 (BMS-790052-13C2,d6) is a stable isotope-labeled analog of the first-in-class HCV NS5A inhibitor daclatasvir [1]. This compound incorporates both carbon-13 (¹³C) and deuterium (²H) isotopes, resulting in a molecular mass shift of +8 Da relative to the unlabeled parent (molecular weight: 746.90 g/mol vs. 738.88 g/mol for daclatasvir) . Daclatasvir itself exhibits picomolar potency against HCV replicons, with EC₅₀ values ranging from 9 to 146 pM across genotypes 1a, 1b, 2a, 3a, 4a, and 5a . The labeled form is specifically designed as an internal standard for LC-MS/MS bioanalysis, not as a therapeutic agent, and is provided with a Certificate of Analysis (CoA) confirming isotopic enrichment (minimum 99% ¹³C, 98% ²H) and chemical purity (≥98%) [2].

Workflow

Co-eluting surrogate analyte for daclatasvir LC-MS/MS quantification

Label design

Dual 13C/d6 label provides +8 amu mass shift to reduce isotopic cross-talk risk

Characterization

Supplied with enrichment and purity data to support method setup

• [1] Gao, M. et al. Chemical genetics strategy identifies an HCV NS5A inhibitor with a potent clinical effect. Nature 465, 96–100 (2010). View Source
• [2] Alsachim. [¹³C₂,²H₆]-Daclatasvir product page. Reference C4822. View Source

Daclatasvir-13C2,d6 Performance Advantages

The selection of an internal standard in LC-MS/MS is critical for method accuracy, precision, and robustness. While an unlabeled analog (e.g., sofosbuvir) might be used as a surrogate internal standard, it does not co-elute or ionize identically with the analyte, leading to uncorrected matrix effects and variable recovery [1]. Similarly, a single-label deuterated analog (e.g., daclatasvir-d6) can suffer from a deuterium isotope effect that causes a slight shift in retention time, exposing the internal standard to a different matrix environment than the analyte, thereby reducing its ability to correct for ion suppression [2]. Daclatasvir-13C2,d6, with its dual ¹³C and ²H labeling, minimizes the chromatographic shift while providing a sufficient mass difference (+8 Da) to avoid isotopic interference from the analyte's natural abundance M+2 or M+4 isotopes [3]. This ensures near-identical physicochemical behavior and co-elution, which is a prerequisite for reliable compensation of matrix effects, extraction variability, and instrument fluctuations as mandated by regulatory guidelines (e.g., EMA, FDA) [4].

Target IS Daclatasvir-13C2,d6 +8 amu, dual label

Daclatasvir-d6

+6 amu shift may still be susceptible to natural M+6 isotopic cluster interference, potentially biasing low-concentration accuracy.

Daclatasvir-13C2

+2 amu shift insufficient for baseline resolution; interference may compromise quantitative reliability in complex matrices.

• [1] Rezk, M. R., et al. Development and validation of sensitive and rapid UPLC–MS/MS method for quantitative determination of daclatasvir in human plasma: Application to a bioequivalence study. J. Pharm. Biomed. Anal. 128, 61-66 (2016). View Source
• [2] Wang, S., Cyronak, M., & Yang, E. Does a stable isotopically labeled internal standard always correct analyte response? A matrix effect study on a LC/MS/MS method for the determination of carvedilol enantiomers in human plasma. J. Pharm. Biomed. Anal. 43, 701-707 (2007). View Source
• [3] Ferrari, D., et al. A liquid chromatography-tandem mass spectrometry method for simultaneous determination of simeprevir, daclatasvir, sofosbuvir, and GS-331007 applied to a retrospective clinical pharmacological study. J. Chromatogr. B 1120, 1-7 (2019). View Source
• [4] European Medicines Agency. Guideline on bioanalytical method validation. EMEA/CHMP/EWP/192217/2009 Rev. 1 Corr. 2** (2011). View Source

Daclatasvir-13C2,d6 Technical Evidence

Minimized Isotopic Interference

Daclatasvir-13C2,d6 offers a minimum isotopic enrichment of 99% for ¹³C and 98% for ²H, ensuring minimal cross-talk interference at the analyte's m/z [1]. In contrast, single-labeled daclatasvir-d6 (deuterium only) can exhibit a mass overlap with the analyte's natural abundance M+6 isotope (from ¹³C and ²H natural contributions), potentially leading to overestimation of analyte concentration at low levels. The dual-labeling strategy effectively eliminates this risk, providing a cleaner baseline and more accurate quantification, particularly at the lower limit of quantification (LLOQ).

Mass shift

Reported

+8 amu

Supports method specificity review; avoids M+6 cross-talk risk of d6 analogs.

Based on calculated isotope incorporation; verify in MRM workflow.

Evidence Dimension	Isotopic Enrichment & Interference
Target Compound Data	≥99% ¹³C enrichment, ≥98% ²H enrichment. Mass shift +8 Da.
Comparator Or Baseline	Daclatasvir-d6 (≥98% ²H enrichment). Mass shift +6 Da.
Quantified Difference	Eliminates potential M+6 isotopic interference from the analyte. 2% higher ¹³C enrichment reduces cross-contamination.
Conditions	Certificate of Analysis (CoA) specifications from commercial suppliers. Interference assessed theoretically based on natural isotopic abundance of daclatasvir (C₄₀H₅₀N₈O₆).

Why This Matters

Higher isotopic purity and a greater mass shift reduce the risk of analytical bias, which is critical for meeting regulatory acceptance criteria for accuracy and precision in pharmacokinetic studies.

• [1] Alsachim. [¹³C₂,²H₆]-Daclatasvir product page. Reference C4822. View Source

Isotopic Purity and Method Linearity

The use of a stable isotope-labeled internal standard (SIL-IS) like daclatasvir-13C2,d6 is documented to significantly reduce matrix effects compared to a structural analog internal standard. In a validated method for daclatasvir in human plasma, the use of a SIL-IS (daclatasvir-13C2,d6) resulted in a coefficient of variation (%CV) for matrix factor of ≤6.8% across six lots of plasma [1]. In contrast, a method using sofosbuvir as a non-isotopic internal standard for daclatasvir reported a higher variability in recovery and matrix effect, with %CV up to 11.2% [2]. The near-identical chemical properties of the SIL-IS ensure it experiences the same degree of ion suppression or enhancement as the analyte, thereby normalizing the signal and improving assay robustness.

Isotopic enrichment

Data to verify

99% 13C / 98% 2H

Minimizes M+0 crosstalk; supports LLOQ reliability assessment.

Specifications per vendor CoA; confirm lot-specific values.

Evidence Dimension	Matrix Effect Precision (%CV)
Target Compound Data	≤6.8% CV for matrix factor (normalized to SIL-IS)
Comparator Or Baseline	Sofosbuvir (structural analog) used as IS
Quantified Difference	~4.4 percentage point improvement in precision (%CV) of matrix effect assessment.
Conditions	Human plasma samples (n=6 lots). LC-MS/MS analysis. Target compound method used daclatasvir-13C2,d6 as IS; comparator method used sofosbuvir as IS.

Why This Matters

Superior matrix effect correction directly translates to more reliable and reproducible data, reducing the need for method re-validation and ensuring data integrity in regulated bioanalytical studies.

• [1] Ferrari, D., et al. A liquid chromatography-tandem mass spectrometry method for simultaneous determination of simeprevir, daclatasvir, sofosbuvir, and GS-331007 applied to a retrospective clinical pharmacological study. J. Chromatogr. B 1120, 1-7 (2019). View Source
• [2] Rezk, M. R., et al. Development and validation of sensitive and rapid UPLC–MS/MS method for quantitative determination of daclatasvir in human plasma: Application to a bioequivalence study. J. Pharm. Biomed. Anal. 128, 61-66 (2016). View Source

Accelerated Regulatory Workflows

Daclatasvir-13C2,d6 is supplied with comprehensive Certificate of Analysis (CoA) and analytical data meeting regulatory requirements for Abbreviated New Drug Applications (ANDA) and Drug Master Files (DMF) . The dual-labeling (¹³C and ²H) provides a unique mass spectrometric signature that unequivocally distinguishes it from the analyte and any potential impurities or degradation products. This is a critical advantage over unlabeled or single-labeled internal standards, which may co-elute with isobaric interferences or be subject to ambiguous identification during method transfer and regulatory review. The use of a dual-labeled internal standard aligns with FDA and EMA guidance on bioanalytical method validation, which strongly recommends the use of stable isotope-labeled internal standards to ensure method reliability.

Documentation & stability

Data to verify

Comprehensive CoA; ≥1 yr stability

May reduce in-house qualification effort for method validation workflows.

Time savings are typical estimates; verify in your laboratory setting.

Evidence Dimension	Regulatory Acceptance & Traceability
Target Compound Data	Provided with full CoA, including isotopic enrichment and purity data, suitable for ANDA/DMF.
Comparator Or Baseline	Unlabeled or single-labeled internal standards (e.g., daclatasvir-d6).
Quantified Difference	Enhanced regulatory confidence due to minimized risk of isobaric interferences and unambiguous MS identification.
Conditions	Based on industry best practices and regulatory expectations for bioanalytical method validation.

Why This Matters

Streamlines the regulatory submission process and reduces the risk of method-related queries from health authorities, accelerating the path to market for generic drug applications.

Stability and Long-Term Storage: Dual-Labeled Compound Integrity

Daclatasvir-13C2,d6 demonstrates robust stability profiles essential for a reference standard. Commercial suppliers specify a shelf life of 3 years when stored as a powder at -20°C . In contrast, single-labeled daclatasvir-d6 may exhibit slightly different degradation kinetics due to the deuterium kinetic isotope effect, potentially leading to a different impurity profile over time. While direct comparative forced degradation data is not publicly available, the dual-labeled compound's stability is guaranteed by the manufacturer's CoA, which includes data on purity and isotopic enrichment at the time of release. This documented stability ensures that the internal standard maintains its performance characteristics over the intended period of use, which is a key procurement consideration for laboratories running multi-year studies.

Evidence Dimension	Shelf Life (Powder)
Target Compound Data	3 years at -20°C
Comparator Or Baseline	Daclatasvir-d6 (typical vendor specification)
Quantified Difference	Similar or identical shelf life; differentiation lies in guaranteed purity and isotopic enrichment over time, supported by CoA.
Conditions	Storage as dry powder. Data derived from vendor Certificate of Analysis (CoA) specifications.

Why This Matters

A well-characterized and stable internal standard reduces the frequency of re-qualification and re-purchase, lowering the overall cost of ownership for long-term bioanalytical projects.

Absolute Bioavailability Studies: Dual-Labeled Tracer for Human ADME

A dual-labeled daclatasvir (¹³C₂,¹⁵N₄) has been synthesized at a 5.56 g scale to support a human absolute bioavailability (ABA) study [1]. This demonstrates the feasibility and regulatory acceptance of multi-isotope labeled daclatasvir for microtracer studies. Daclatasvir-13C2,d6, with its dual ¹³C and ²H labels, represents a practical alternative for ABA studies where ¹⁵N labeling is not required. The combination of labels provides a sufficient mass shift (+8 Da) and the necessary sensitivity for accelerator mass spectrometry (AMS) or LC-MS/MS analysis of intravenous microdoses. While unlabeled daclatasvir cannot be used as a tracer, and a single ¹⁴C-label raises radiolabeling costs and regulatory hurdles, the dual stable-isotope labeled compound offers a cost-effective and safer route to obtaining human ADME data for generic drug development.

Evidence Dimension	Feasibility for Human Absolute Bioavailability (ABA) Studies
Target Compound Data	Dual stable-isotope labeled (¹³C and ²H) suitable for microtracer LC-MS/MS or AMS analysis.
Comparator Or Baseline	Single-label ¹³C or ²H analog; radiolabeled ¹⁴C analog.
Quantified Difference	Avoids radiolabeling costs and regulatory complexity of ¹⁴C. Provides sufficient mass shift and sensitivity for microdose analysis.
Conditions	Based on synthesis of [¹³C₂,¹⁵N₄]-daclatasvir for a human ABA study. Inference extended to [¹³C₂,²H₆]-daclatasvir.

Why This Matters

Enables cost-effective, non-radioactive human absolute bioavailability studies, which are increasingly required by regulatory agencies for generic drug approval.

• [1] Maxwell, B. D., et al. Synthesis of isotopically labeled daclatasvir for use in human clinical studies. J. Label. Compd. Radiopharm. 59, 182-186 (2016). View Source

Daclatasvir-13C2,d6 Applications

Pharmacokinetic & Bioequivalence Studies

Daclatasvir-13C2,d6 is the definitive internal standard for quantifying daclatasvir in human plasma as per validated LC-MS/MS methods. It ensures method accuracy (within ±15% of nominal) and precision (%CV ≤15%) across the calibration range (e.g., 15.6–2000 ng/mL), meeting EMA and FDA guidelines for bioanalytical method validation [1]. Its use minimizes matrix effects and corrects for extraction variability, making it indispensable for generating reliable data in bioequivalence studies required for ANDA submissions.

Quality Control and ANDA Submissions

In clinical settings, accurate measurement of daclatasvir plasma levels is crucial for optimizing dosing regimens, especially in patients with HIV/HCV co-infection or those with liver cirrhosis. The use of daclatasvir-13C2,d6 as an internal standard in high-throughput LC-MS/MS assays enables precise TDM, facilitating personalized medicine approaches and ensuring therapeutic levels are achieved while minimizing toxicity [1]. The method's robustness, validated with this internal standard, supports large-cohort retrospective studies correlating drug exposure with clinical outcomes.

Drug Metabolism and DDI Studies

Pharmaceutical manufacturers utilize daclatasvir-13C2,d6 as a reference standard for identity, purity, and assay testing during drug substance release and stability studies. The dual-labeled compound's unique mass spectrometric signature provides unambiguous identification, reducing the risk of false positives from impurities or degradation products. Its supply with a full Certificate of Analysis (CoA) ensures traceability and compliance with cGMP requirements for quality control in commercial production .

Therapeutic Drug Monitoring & Clinical Pharmacology

Generic drug developers can leverage daclatasvir-13C2,d6 as a stable isotope-labeled microtracer to determine the absolute bioavailability of new oral formulations. By administering a microdose of the labeled compound intravenously alongside an oral dose of unlabeled daclatasvir, the absolute oral bioavailability can be calculated from plasma concentration-time profiles obtained by LC-MS/MS [2]. This approach circumvents the need for radiolabeled (¹⁴C) studies, significantly reducing cost, time, and regulatory burden in the ANDA process.

Application

Selection Property

Validation Focus

Daclatasvir PK bioanalysis in human plasma research matrices

Dual-labeled (+8 amu) specificity

Method LLOQ and matrix effect assessment

Pharmaceutical QC reference analysis

Documented isotopic purity and CoA

Method accuracy and reproducibility verification

In vitro ADME and DDI research

Co-elution with parent drug

Metabolic stability assay accuracy

PK-PD research monitoring in disease-state matrices

Low inter-subject matrix interference

Quantification in research matrices from clinical study populations

• [1] Ferrari, D., et al. A liquid chromatography-tandem mass spectrometry method for simultaneous determination of simeprevir, daclatasvir, sofosbuvir, and GS-331007 applied to a retrospective clinical pharmacological study. J. Chromatogr. B 1120, 1-7 (2019). View Source
• [2] Maxwell, B. D., et al. Synthesis of isotopically labeled daclatasvir for use in human clinical studies. J. Label. Compd. Radiopharm. 59, 182-186 (2016). View Source